Cas no 1649454-61-4 (3-Bromo-4-cyclopropylbenzaldehyde)

• Product Name: 3-Bromo-4-cyclopropylbenzaldehyde
• CAS No: 1649454-61-4
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 5708940
• PubChem ID: 84048525
• Update Time: 2025-05-24

3-Bromo-4-cyclopropylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1128823
• SCHEMBL16441690
• 1649454-61-4
• 3-Bromo-4-cyclopropylbenzaldehyde

• Inchi： 1S/C10H9BrO/c11-10-5-7(6-12)1-4-9(10)8-2-3-8/h1,4-6,8H,2-3H2
• InChI Key： AFDHQZADEAUFAC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=CC=1C1CC1

Computed Properties

• Exact Mass: 223.98368g/mol
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-Bromo-4-cyclopropylbenzaldehyde

3-Bromo-4-cyclopropylbenzaldehyde: A Comprehensive Overview

3-Bromo-4-cyclopropylbenzaldehyde, also known by its CAS number 1649454-61-4, is a versatile aromatic aldehyde with significant applications in organic synthesis and material science. This compound, characterized by its bromine atom at the 3-position and a cyclopropyl group at the 4-position on the benzene ring, has garnered attention due to its unique electronic properties and structural features. Recent studies have highlighted its potential in various fields, including drug discovery, agrochemicals, and advanced materials.

The synthesis of 3-Bromo-4-cyclopropylbenzaldehyde typically involves multi-step organic reactions, often utilizing directing groups to achieve the desired substitution pattern. The cyclopropyl group introduces steric hindrance and unique strain effects, which can influence the compound's reactivity in subsequent reactions. Researchers have explored various methods to optimize the synthesis process, including microwave-assisted synthesis and catalytic approaches, to enhance yield and purity.

In terms of applications, 3-Bromo-4-cyclopropylbenzaldehyde has shown promise as an intermediate in the construction of complex heterocyclic compounds. Its ability to undergo nucleophilic aromatic substitution reactions under mild conditions makes it a valuable building block in medicinal chemistry. Recent studies have demonstrated its use in the synthesis of bioactive molecules targeting cancer and inflammatory diseases.

The electronic properties of 3-Bromo-4-cyclopropylbenzaldehyde are also of interest in materials science. The bromine atom contributes to electron-withdrawing effects, while the cyclopropyl group introduces strain-induced reactivity. These characteristics make it a candidate for use in organic electronics, such as in the development of novel semiconducting materials. Preliminary studies have shown potential for its use in organic field-effect transistors (OFETs), where its electronic properties could contribute to improved device performance.

From an environmental standpoint, researchers have investigated the biodegradation pathways of 3-Bromo-4-cyclopropylbenzaldehyde. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial applications. Recent findings suggest that microbial degradation can occur under specific conditions, though further studies are needed to fully characterize its environmental impact.

In conclusion, 3-Bromo-4-cyclopropylbenzaldehyde is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and reactivity continue to inspire innovative research directions, making it a valuable asset in contemporary organic chemistry.